Cas no 2171626-41-6 (9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro5.5undecane)
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro5.5undecane
- EN300-1643712
- 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane
- 2171626-41-6
-
- Inchi: 1S/C14H26N2O/c1-2-3-13-14(17-11-8-15-13)6-9-16(10-7-14)12-4-5-12/h12-13,15H,2-11H2,1H3
- InChI Key: YROUDSBHIWNXPC-UHFFFAOYSA-N
- SMILES: O1CCNC(CCC)C21CCN(CC2)C1CC1
Computed Properties
- Exact Mass: 238.204513457g/mol
- Monoisotopic Mass: 238.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 24.5Ų
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1643712-0.05g |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 0.05g |
$780.0 | 2023-06-04 | ||
| Enamine | EN300-1643712-0.1g |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 0.1g |
$817.0 | 2023-06-04 | ||
| Enamine | EN300-1643712-0.25g |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 0.25g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1643712-0.5g |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 0.5g |
$891.0 | 2023-06-04 | ||
| Enamine | EN300-1643712-1.0g |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 1g |
$928.0 | 2023-06-04 | ||
| Enamine | EN300-1643712-2.5g |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 2.5g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1643712-5.0g |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 5g |
$2692.0 | 2023-06-04 | ||
| Enamine | EN300-1643712-10.0g |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 10g |
$3992.0 | 2023-06-04 | ||
| Enamine | EN300-1643712-50mg |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1643712-100mg |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171626-41-6 | 100mg |
$817.0 | 2023-09-22 |
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro5.5undecane Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro5.5undecane
Introduction to 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane (CAS No. 2171626-41-6)
9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane is a complex organic compound characterized by its unique spirocyclic structure, which integrates an oxygen atom and two nitrogen atoms into a single molecular framework. This compound, identified by its Chemical Abstracts Service (CAS) number 2171626-41-6, has garnered significant attention in the field of medicinal chemistry due to its structural complexity and potential pharmacological applications. The spirocyclic core of this molecule, specifically the spiro[5.5]undecane scaffold, provides a rigid yet flexible backbone that can be modulated to interact with biological targets in a precise manner.
The presence of both cyclopropyl and propyl substituents at strategic positions in the molecule contributes to its overall steric profile, influencing both its solubility and binding affinity. The 1-oxa group introduces a polar moiety, enhancing the compound's ability to engage with hydrophilic regions of biological targets, while the two nitrogen atoms in the structure offer multiple sites for hydrogen bonding or coordination interactions. These features make 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane a promising candidate for further exploration in drug discovery.
Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such complex molecules. Studies using molecular modeling techniques have shown that the spirocyclic structure of 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane can optimize binding interactions with enzymes and receptors, potentially leading to higher efficacy and lower toxicity compared to simpler analogs. These computational insights have guided synthetic chemists in designing derivatives with improved pharmacological profiles.
In vitro studies have begun to uncover the biological activity of 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane, particularly in the context of inhibiting specific enzymatic pathways relevant to inflammatory and metabolic diseases. Preliminary results suggest that this compound may exhibit moderate activity against certain kinases and proteases, making it a valuable scaffold for developing novel therapeutic agents. The oxygen and nitrogen-rich core of the molecule also suggests potential interactions with nucleophilic sites on target proteins, which could be exploited for designing more potent inhibitors.
The synthesis of 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane presents significant challenges due to its intricate stereochemistry. Traditional synthetic routes often require multi-step processes involving protecting group strategies and careful control of reaction conditions to ensure high yields and enantiomeric purity. However, recent innovations in transition metal-catalyzed reactions have provided more efficient pathways for constructing spirocyclic frameworks. For instance, palladium-catalyzed cross-coupling reactions have been employed to form the spirocarbon bond efficiently while minimizing side reactions.
The structural motif of spiro[5.5]undecane itself has been studied extensively for its potential applications in medicinal chemistry beyond this specific compound. The rigid spirocore provides a stable platform that can be functionalized at multiple positions to tailor biological activity. Researchers have explored derivatives of this scaffold for their anti-inflammatory, anticancer, and antimicrobial properties. The success of these studies has reinforced the importance of spirocyclic compounds as privileged structures in drug discovery.
As computational methods continue to improve, virtual screening techniques are being increasingly utilized to identify promising candidates like 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane from large chemical libraries before experimental validation. These high-throughput screening approaches allow researchers to rapidly assess the binding affinity and selectivity of numerous compounds against biological targets, significantly accelerating the drug discovery process. The integration of machine learning models with experimental data has further enhanced the accuracy of these predictions.
The role of oxygen-containing heterocycles in medicinal chemistry cannot be overstated. Compounds featuring oxygen atoms often exhibit enhanced solubility and bioavailability, which are critical factors for successful drug development. In 9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro[5.5]undecane, the presence of a single oxygen atom contributes to these favorable properties while also serving as a key interaction point with biological targets. Similar motifs have been successfully incorporated into numerous approved drugs, underscoring their therapeutic relevance.
The nitrogen-containing components of this molecule also play a crucial role in its pharmacological profile. Nitrogen atoms can participate in hydrogen bonding networks with biological targets, improving binding affinity and selectivity. Additionally, nitrogen-rich heterocycles are known for their ability to modulate enzyme activity through various mechanisms, including covalent inhibition or allosteric regulation. These features make nitrogen-containing spirocyclic compounds particularly attractive for drug development.
Future research on 9-cyclopropyl-5-propyl-1-oxya-a,a'-diazaspiro[a.a']nonane (the systematic name derived from IUPAC nomenclature) may focus on optimizing its pharmacokinetic properties through structural modifications or exploring new synthetic routes that improve scalability and cost-efficiency. Additionally, investigating its mechanism of action will be essential for understanding its potential therapeutic applications fully
2171626-41-6 (9-cyclopropyl-5-propyl-1-oxa-4,9-diazaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)